Cas no 212268-39-8 (3-FLUORO-5-METHYLBENZYL BROMIDE)

3-FLUORO-5-METHYLBENZYL BROMIDE structure
212268-39-8 structure
Product Name:3-FLUORO-5-METHYLBENZYL BROMIDE
CAS No:212268-39-8
MF:C8H8BrF
MW:203.051525115967
CID:911325
PubChem ID:2778451
Update Time:2025-04-19

3-FLUORO-5-METHYLBENZYL BROMIDE Chemical and Physical Properties

Names and Identifiers

    • 3-FLUORO-5-METHYLBENZYL BROMIDE
    • 3-bromomethyl-1-fluoro-5-methylbenzene
    • AC1MCTBM
    • CTK5I9737
    • JRD-1397
    • PC5918
    • SBB093056
    • SureCN2924850
    • SCHEMBL2924850
    • 3-?Fluoro-?5-?methylbenzyl bromide
    • EN300-1911120
    • PVDKNKUVHSULSN-UHFFFAOYSA-N
    • DTXSID10380941
    • AKOS015956806
    • 212268-39-8
    • 1-(bromomethyl)-3-fluoro-5-methylbenzene
    • G11495
    • MFCD03094316
    • DB-102787
    • PS-10038
    • 3-fluoro-5-methylbenzyl bromide, AldrichCPR
    • 1-(Bromomethyl)-3-fluoro-5-methylbenzene, alpha-Bromo-5-fluoro-m-xylene
    • XH0637
    • MDL: MFCD03094316
    • Inchi: 1S/C8H8BrF/c1-6-2-7(5-9)4-8(10)3-6/h2-4H,5H2,1H3
    • InChI Key: PVDKNKUVHSULSN-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=C(C)C=1)F

Computed Properties

  • Exact Mass: 201.97934g/mol
  • Monoisotopic Mass: 201.97934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Solubility: Difficult to mix.
  • Sensitiveness: Lachrymatory

3-FLUORO-5-METHYLBENZYL BROMIDE Security Information

  • Hazard Statement: Corrosive/Lachrymatory
  • Hazardous Material transportation number:UN3261
  • Hazard Category Code: 22
  • Hazardous Material Identification: C Xn
  • HazardClass:8
  • PackingGroup:III

3-FLUORO-5-METHYLBENZYL BROMIDE Pricemore >>

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